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Compound of Interest

Compound Name: Triphenylmethane

Cat. No.: B1682552

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical identifier and core physical
properties of triphenylmethane, a fundamental aromatic hydrocarbon. The information
presented herein is intended to support research and development activities by providing
reliable data and standardized experimental methodologies.

Chemical Identification

Triphenylmethane, also known as 1,1',1"-Methylidynetris[benzene] or Tritan, is unequivocally
identified by the following Chemical Abstracts Service (CAS) Registry Number:

« CAS Number: 519-73-3[1][2][2][4][5]

This unique numerical identifier is assigned to this specific chemical substance and should be
used for unambiguous identification in all scientific literature, databases, and regulatory
submissions.

Physical Properties of Triphenylmethane

Triphenylmethane is a colorless to light brown crystalline solid at room temperature. Its key
physical and chemical properties are summarized in the table below. These properties are
crucial for understanding its behavior in various chemical and physical processes, including its
suitability as a solvent, its reactivity, and its handling requirements.
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Property Value Citations
Molecular Formula Ci9H1e

Molecular Weight 244.33 g/mol

Melting Point 92-94 °C

Boiling Point 358-359 °C at 754-760 mmHg

Density 1.014 g/cm3 at 25 °C

Appearance Colorless solid

Solubility in Water

Insoluble

Solubility in Organic Solvents

Soluble in nonpolar organic
solvents such as dioxane,
hexane, ethanol, acetone,

benzene, and chloroform.

Acidity (pKa)

Approximately 31-33

Standardized Experimental Protocols

The accurate determination of physical properties is fundamental to chemical research. The

following section outlines the standard methodologies for measuring the key physical

properties of solid organic compounds like triphenylmethane.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. It is a critical indicator of purity.

Methodology: Capillary Method using a Melting Point Apparatus

o Sample Preparation: A small amount of the finely powdered dry sample is introduced into a

capillary tube, which is then sealed at one end. The tube is tapped gently to pack the sample

to a height of 1-2 mm.
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o Apparatus Setup: The capillary tube is placed in a melting point apparatus (such as a Mel-
Temp or Thiele tube). The apparatus is heated slowly.

» Observation: The temperature at which the substance first begins to melt (T1) and the
temperature at which the last crystal disappears (T2) are recorded.

e Reporting: The melting point is reported as a range (T1-T2). For a pure compound, this
range is typically narrow (0.5-1°C). Impurities tend to depress and broaden the melting point
range.

Boiling Point Determination

For high-boiling point solids like triphenylmethane, the boiling point is determined at a specific
pressure.

Methodology: Thiele Tube Method

o Sample Preparation: A small amount of the liquid (if the solid is melted) is placed in a small
test tube. A capillary tube, sealed at the upper end, is inverted and placed inside the test
tube.

o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

o Heating and Observation: The Thiele tube is heated gently. As the temperature rises, a
stream of bubbles will emerge from the open end of the capillary tube. The heating is then
stopped.

e Measurement: The temperature at which the liquid just begins to enter the capillary tube is
recorded as the boiling point. The barometric pressure should also be recorded.

Density Determination

The density of a solid can be determined by measuring its mass and the volume it displaces.
Methodology: Water Displacement Method

o Mass Measurement: A sample of the solid is accurately weighed using an analytical balance.
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» Volume Measurement: A graduated cylinder is partially filled with a liquid in which the solid is
insoluble (e.g., water for triphenylmethane, though a non-polar solvent would be more
appropriate given its solubility). The initial volume is recorded.

» Displacement: The weighed solid is carefully submerged in the liquid in the graduated
cylinder. The final volume is recorded. The volume of the solid is the difference between the
final and initial volume readings.

o Calculation: The density is calculated by dividing the mass of the solid by its volume.

Solubility Determination

Solubility is a qualitative or quantitative measure of the ability of a substance to dissolve in a
solvent.

Methodology: Shake-Flask Method
o Preparation: A small, accurately weighed amount of the solid is placed in a test tube or flask.
e Solvent Addition: A known volume of the solvent is added in small increments.

¢ Mixing: After each addition, the mixture is vigorously agitated (shaken) at a constant
temperature.

e Observation: The point at which the solid completely dissolves is noted. Solubility can be
expressed qualitatively (e.g., soluble, sparingly soluble, insoluble) or quantitatively (e.g., in
g/100 mL). For quantitative analysis, a saturated solution is prepared, and the concentration
of the dissolved solute is determined using an appropriate analytical technique.

Logical Workflow for Compound Characterization

The following diagram illustrates the logical workflow for the identification and characterization
of a chemical compound like triphenylmethane.
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Compound Ildentification & Properties

Triphenylmethane

is characterized by

CAS Number : .
/ / Property Details\ \
y

Molecular Weight Melting Point Boiling Point Density Insolig:zt;lr:n\)//\/ater
244.33 g/mol 92-94 °C 358-359 °C 1.014 g/cm? . .
Soluble in Organics

Click to download full resolution via product page

Caption: Logical relationship between triphenylmethane and its key identifiers and physical
properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Triphenylmethane: A Comprehensive Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682552#triphenylmethane-cas-number-and-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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